Cas no 756814-98-9 (5-Morpholino-1H-pyrazol-3-amine)

• Product Name: 5-Morpholino-1H-pyrazol-3-amine
• CAS No: 756814-98-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD03414619
• CID: 549201
• PubChem ID: 4067927
• Update Time: 2025-04-19

5-Morpholino-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Morpholino-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine,5-(4-morpholinyl)-(9CI)
• MFCD03414619
• AS-40232
• DTXSID10398985
• 5-(MORPHOLIN-4-YL)-1H-PYRAZOL-3-AMINE
• 5-morpholin-4-yl-2h-pyrazol-3-ylamine
• 3-(Morpholin-4-yl)-1h-pyrazol-5-amine
• 3-morpholin-4-yl-1H-pyrazol-5-amine
• FT-0689736
• 3-morpholino-1h-pyrazol-5-amine
• 756814-98-9
• 5-(4-Morpholinyl)-1H-pyrazol-3-amine
• CS-0366006
• A934298
• AMY28921
• SCHEMBL922909
• AKOS006278899
• 2649320-10-3
• 3-(4-morpholinyl)-1H-Pyrazol-5-amine
• DB-393843
• DA-03044
• 5-(MORPHOLIN-4-YL)-2H-PYRAZOL-3-AMINE

• MDL： MFCD03414619
• Inchi： 1S/C7H12N4O/c8-6-5-7(10-9-6)11-1-3-12-4-2-11/h5H,1-4H2,(H3,8,9,10)
• InChI Key： RUXSLDDVUHUPHQ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(N)NN=2)CC1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 481.2±45.0 °C at 760 mmHg
• Flash Point: 244.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Morpholino-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)